Cas no 2287342-86-1 ([3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

[3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a structurally unique compound featuring a bicyclo[1.1.1]pentane core, which imparts high rigidity and steric constraint, enhancing binding selectivity in medicinal chemistry applications. The 2-fluoro-5-methylphenyl substitution contributes to improved metabolic stability and lipophilicity, optimizing pharmacokinetic properties. The primary amine functionality allows for versatile derivatization, making it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders or as a bioisostere for traditional aromatic systems. Its compact, three-dimensional architecture offers advantages in fragment-based drug design by enabling efficient exploration of chemical space while maintaining favorable physicochemical properties.
[3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure
2287342-86-1 structure
Product Name:[3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
CAS No:2287342-86-1
MF:C13H16FN
MW:205.271246910095
CID:5943742
PubChem ID:137945532
Update Time:2025-05-21

[3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(2-fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • 2287342-86-1
    • [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
    • EN300-6760568
    • Inchi: 1S/C13H16FN/c1-9-2-3-11(14)10(4-9)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
    • InChI Key: YNGFKLPIGOSGRV-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C)C=C1C12CC(CN)(C1)C2

Computed Properties

  • Exact Mass: 205.126677677g/mol
  • Monoisotopic Mass: 205.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

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Additional information on [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Comprehensive Overview of [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287342-86-1)

The compound [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287342-86-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive bicyclo[1.1.1]pentane scaffold, combined with a fluoromethylphenyl substitution, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioisostere for traditional aromatic rings, which could improve drug-like properties such as solubility, metabolic stability, and target binding affinity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases like neurodegenerative disorders and cancer. The [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure aligns with this trend, as its rigid bicyclic framework may enhance selectivity for specific biological targets. This has led to increased searches for "bicyclo[1.1.1]pentane derivatives in drug design" and "fluorinated aromatic compounds in medicinal chemistry," reflecting the scientific community's growing curiosity.

The synthesis of CAS No. 2287342-86-1 involves advanced organic chemistry techniques, including cross-coupling reactions and catalyzed functionalizations. Its methanamine moiety offers versatility for further derivatization, making it a valuable intermediate in the development of kinase inhibitors or GPCR modulators. Given the rise of AI-driven drug discovery, this compound has also been explored in virtual screening libraries, addressing queries like "how to optimize bicyclic scaffolds for CNS penetration" and "role of fluorine in drug bioavailability."

From an industrial perspective, [3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is often discussed in the context of green chemistry and sustainable synthesis. With environmental concerns shaping modern research, scientists are investigating solvent-free or low-waste routes to produce such compounds. This aligns with popular search terms like "eco-friendly synthesis of fluorinated bicyclic amines" and "scalable methods for strained ring systems."

In summary, CAS No. 2287342-86-1 represents a compelling case study in the intersection of structural innovation and therapeutic potential. Its applications span from fragment-based drug discovery to proteolysis-targeting chimeras (PROTACs), making it a focal point for both academic and industrial research. As the pharmaceutical landscape evolves, this compound is poised to play a pivotal role in addressing unmet medical needs.

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